Cas no 69619-15-4 (Benzonitrile, 4-(dimethylamino)-2-methoxy-)
69619-15-4 structure
Product Name:Benzonitrile, 4-(dimethylamino)-2-methoxy-
CAS No:69619-15-4
MF:C10H12N2O
MW:176.215082168579
CID:1738570
PubChem ID:57927088
Update Time:2025-04-21
Benzonitrile, 4-(dimethylamino)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4-(dimethylamino)-2-methoxybenzonitrile
- Benzonitrile, 4-(dimethylamino)-2-methoxy-
- 69619-15-4
- SCHEMBL4308489
- DTXSID30728301
-
- Inchi: 1S/C10H12N2O/c1-12(2)9-5-4-8(7-11)10(6-9)13-3/h4-6H,1-3H3
- InChI Key: COWQHRRJESDSBA-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C#N)C=CC(=C1)N(C)C
Computed Properties
- Exact Mass: 176.09506
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 36.26
Benzonitrile, 4-(dimethylamino)-2-methoxy- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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